Cas no 892640-06-1 (KBSAJKJWCIAYFW-NTEUORMPSA-N)

• Product Name: KBSAJKJWCIAYFW-NTEUORMPSA-N
• CAS No: 892640-06-1
• MF: C₁₈H₁₄N₂O₆S₂
• MW: 418.443562030792
• CID: 6621761
• PubChem ID: 16813729
• Update Time: 2025-05-19

KBSAJKJWCIAYFW-NTEUORMPSA-N Chemical and Physical Properties

Names and Identifiers

• KBSAJKJWCIAYFW-NTEUORMPSA-N
• 2-[3-[(5Z)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]-5-hydroxybenzoic acid
• Benzoic acid, 2-[[3-[5-(2-furanylmethylene)-4-oxo-2-thioxo-3-thiazolidinyl]-1-oxopropyl]amino]-5-hydroxy-
• 2-[3-[(5E)-5-(furan-2-ylmethylidene)-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanoylamino]-5-hydroxybenzoic acid
• AKOS024480303
• (E)-2-(3-(5-(furan-2-ylmethylene)-4-oxo-2-thioxothiazolidin-3-yl)propanamido)-5-hydroxybenzoic acid
• 892640-06-1
• AB00689302-01
• 2-{3-[(5E)-5-[(furan-2-yl)methylidene]-4-oxo-2-sulfanylidene-1,3-thiazolidin-3-yl]propanamido}-5-hydroxybenzoic acid
• F3196-0016

• Inchi： 1S/C18H14N2O6S2/c21-10-3-4-13(12(8-10)17(24)25)19-15(22)5-6-20-16(23)14(28-18(20)27)9-11-2-1-7-26-11/h1-4,7-9,21H,5-6H2,(H,19,22)(H,24,25)
• InChI Key： KBSAJKJWCIAYFW-UHFFFAOYSA-N
• SMILES： C(O)(=O)C1=CC(O)=CC=C1NC(=O)CCN1C(=O)C(=CC2=CC=CO2)SC1=S

Computed Properties

• Exact Mass: 418.02932852g/mol
• Monoisotopic Mass: 418.02932852g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 28
• Rotatable Bond Count: 6
• Complexity: 698
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 178Ų

Experimental Properties

• Density: 1.63±0.1 g/cm3(Predicted)
• pka: 3.26±0.10(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on KBSAJKJWCIAYFW-NTEUORMPSA-N

Compound CAS No 892640-06-1: A Comprehensive Overview

Compound CAS No 892640-06-1, also referred to as KBSAJKJWCIAYFW-NTEUORMPSA-N, is a highly specialized chemical entity that has garnered significant attention in the scientific community due to its unique properties and potential applications. This compound, classified under the broader category of heterocyclic compounds, exhibits a complex molecular structure that contributes to its versatile functionality. Recent advancements in chemical synthesis and characterization techniques have shed light on its structural intricacies, making it a focal point for researchers across various disciplines.

The chemical name of this compound, derived from its systematic nomenclature, highlights its structural components. The IUPAC name of KBSAJKJWCIAYFW-NTEUORMPSA-N underscores the presence of multiple functional groups, including aromatic rings, heteroatoms, and substituents that influence its reactivity and stability. These features make it an ideal candidate for applications in fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have explored the synthesis pathways of CAS No 892640-06-1, with particular emphasis on optimizing reaction conditions to enhance yield and purity. Researchers have employed advanced techniques such as catalytic cross-coupling reactions and multicomponent synthesis to achieve efficient synthesis. These methods not only streamline the production process but also minimize environmental impact, aligning with the growing demand for sustainable chemical manufacturing.

The physical properties of this compound, including its melting point, boiling point, and solubility, have been extensively characterized using state-of-the-art analytical tools such as NMR spectroscopy, mass spectrometry, and X-ray crystallography. These studies reveal that the compound exhibits a high degree of stability under various conditions, making it suitable for use in demanding environments.

In terms of applications, CAS No 892640-06-1 has shown promise in the development of novel drugs targeting complex biological systems. Its ability to interact with specific protein receptors makes it a valuable lead compound in drug discovery programs. Additionally, its role in the synthesis of advanced materials, such as organic semiconductors and nanomaterials, has opened new avenues for innovation in the electronics industry.

Recent breakthroughs in computational chemistry have further enhanced our understanding of this compound's behavior at the molecular level. Advanced molecular modeling techniques have enabled researchers to predict its reactivity under various conditions, facilitating the design of more efficient synthetic routes and application-specific formulations.

Moreover, the environmental impact of CAS No 892640-06-1 has been a subject of scrutiny. Studies conducted on its biodegradability and toxicity indicate that it poses minimal risk to ecosystems when handled responsibly. This aligns with global efforts to promote green chemistry principles and reduce environmental footprint in industrial processes.

In conclusion, Compound CAS No 892640-06-1 (KBSAJKJWCIAYFW-NTEUORMPSA-N) represents a cutting-edge advancement in chemical science with multifaceted applications across diverse industries. Its unique properties, coupled with ongoing research into its synthesis and applications, ensure that it will remain a key focus for scientists seeking innovative solutions to complex challenges.